2-(Benzylamino)acetonitrile

• IUPAC Name: 2-(benzylamino)acetonitrile
• InChI: InChI=1S/C9H10N2/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5,11H,7-8H2
• InChI Key: COCONHAJXGRUOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC#N
• Molecular Formula: C9H10N2
• DSSTOX Substance ID: DTXSID40287353
• Molecular Weight: 146.19 g/mol
• CAS RN: 3010-05-7

Description

2-(Benzylamino)acetonitrile, also known as benzylacetonitrile (BAN), is an organic compound belonging to the class of nitriles. It is a colorless liquid with a sweet odor and a boiling point of 124°C. BAN is soluble in water and alcohol and is used in a variety of applications, including as a reagent in organic synthesis, as a solvent, and as an intermediate in the production of pharmaceuticals and agrochemicals.

Scientific Research Applications

Synthesis of Benzylamino Coumarin Derivatives

• Research Application: The compound 2-(Benzylamino)acetonitrile is involved in the synthesis of benzylamino coumarin derivatives. These derivatives are significant due to their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. Nano magnetic sulfated zirconia (Fe3O4@ZrO2/SO42-) is utilized as a catalyst in this synthesis, offering an efficient and reusable method for producing these biologically active compounds (Ghafuri, Ghorbani, & Rashidizadeh, 2014).

Fluorescent Labeling Reagent for Hydroperoxides

• Research Application: A novel fluorescent reagent for hydroperoxides has been developed, where a benzofurazan skeleton is employed. This reagent reacts with hydroperoxides to produce a fluorescent derivative, demonstrating potential use in biological sample analysis (Onoda et al., 2003).

Synthesis of 2-Amino-4H-Thiopyran Derivatives

• Research Application: The compound plays a role in the one-pot reaction for synthesizing 2-amino-4H-thiopyran derivatives. The presence of nano-ZnO particles acts as a catalyst in this process, leading to the efficient creation of these derivatives, which could have potential applications in various fields including pharmaceuticals (Aghaalizadeh, Nasiri, & Sabahi-Agabager, 2018).

Synthesis routes and methods I

Procedure details

To a stirred solution of glycollonitrile (25 g) in methanol was added dropwise over 45 minutes benzylamine (46.9 g) keeping the temperature of the reaction between 15°-20°. Following the addition the reaction mixture was kept overnight at room temperature, and then distilled to give benzylaminoacetonitrile (42.0 g) as a colourless oil, b.p. 120°/15 mm. Reaction of this (3.0 g) with 3,5-dimethylbenzoyl chloride (3.46 g) as described above gave crude N-benzyl-3,5-dimethylbenzoylaminoacetonitrile (5.81 g) as a colourless viscous oil which was used in the next stage without further purification. To this crude amide (2.0 g) in anhydrous methylene chloride (8 ml) was added sulphuryl chloride (0.97 g). Following the cessation of gas evolution (ca. 15 min.), anhydrous methanol (20 ml) and finely powdered anhydrous potassium carbonate (1.95 g) was added to the mixture which was then stirred for 30 minutes. Solids were removed from the solution which was then evaporated and the residual oil chromatographed on a column of silica using methylene chloride as an eluent. Following elution from the column and evaporation of the solvent, the product (1.2 g) was obtained as a very pale-yellow viscous oil.

Synthesis routes and methods II

Procedure details

Benzyl amine (10.7 grams, 0.1 mole) was added to 8.2 g (0.1 mole) of a 70% aqueous solution of glycolonitrile, HOCH2CN, in a round-bottom flask. The exothermic reaction mixture was stirred for 3 hours with no external heating. The desired product was not recovered.

Synthesis routes and methods III

Procedure details

A solution of the ClCH2CN (316 g, 4.19 mol) in EtOAc (200 mL) was added dropwise to benzylamine (900 g, 8.40 mol) while the mixture was vigorously stirred. The mixture was warmed gently to 45° C. for 0.5 h and a white precipitate was removed by filtration. The filtrate was concentrated in vacuo to give the title compound (606 g, 99%) as yellow oil; 1H NMR: (CDCl3) 3.56 (2H, s), 3.94 (2H, s), 7.28-7.40 (5H, m).